Cas no 2248185-28-4 ((2S)-2-(2,2,3,3-Tetramethylcyclopropyl)propan-1-ol)

• Product Name: (2S)-2-(2,2,3,3-Tetramethylcyclopropyl)propan-1-ol
• CAS No: 2248185-28-4
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 6024681
• PubChem ID: 137939366
• Update Time: 2025-10-29

(2S)-2-(2,2,3,3-Tetramethylcyclopropyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6507627
• (2S)-2-(2,2,3,3-Tetramethylcyclopropyl)propan-1-ol
• 2248185-28-4

• Inchi： 1S/C10H20O/c1-7(6-11)8-9(2,3)10(8,4)5/h7-8,11H,6H2,1-5H3/t7-/m1/s1
• InChI Key： GRMFGARTBVAOMP-SSDOTTSWSA-N
• SMILES： OC[C@@H](C)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-2-(2,2,3,3-Tetramethylcyclopropyl)propan-1-ol

Introduction to (2S)-2-(2,2,3,3-Tetramethylcyclopropyl)propan-1-ol (CAS No. 2248185-28-4)

(2S)-2-(2,2,3,3-Tetramethylcyclopropyl)propan-1-ol is a chiral alcohol compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2248185-28-4, features a highly stable cyclopropyl moiety substituted with four methyl groups, which imparts exceptional rigidity and resistance to metabolic degradation. The presence of a single stereocenter at the propan-1-ol moiety makes it a valuable building block for the synthesis of enantiomerically pure pharmaceutical intermediates.

The< strong> (S)-configuration of the compound is particularly noteworthy, as it often correlates with enhanced biological activity and improved pharmacokinetic properties in drug candidates. In recent years, the demand for stereoselective compounds has surged due to the growing understanding of enantioselective drug metabolism and efficacy. The< strong> 2,2,3,3-tetramethylcyclopropyl group not only contributes to the steric environment around the stereocenter but also serves as a protective group against unwanted side reactions during synthetic transformations.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of< strong> (2S)-2-(2,2,3,3-Tetramethylcyclopropyl)propan-1-ol using transition metal-catalyzed reactions and biocatalytic methods. These methodologies have significantly improved yield and enantioselectivity, making the compound more accessible for industrial applications. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the cyclopropyl ring efficiently, while enzymatic resolutions have been utilized to achieve high enantiomeric purity.

The compound's structural features make it a promising candidate for further derivatization into bioactive molecules. Researchers have explored its utility in synthesizing novel ligands for enzyme inhibition and receptor binding studies. The< strong> tetramethylcyclopropyl group's rigidity and lipophilicity are particularly advantageous in designing molecules that interact with hydrophobic pockets in biological targets. This has led to its incorporation into libraries of compounds screened for therapeutic potential in areas such as oncology and central nervous system disorders.

In the realm of drug discovery, the stereochemistry of< strong> (S)-configured alcohols is often a critical determinant of pharmacological activity. The< strong> (S)-enantiomer of this compound has shown promise in preclinical studies as a precursor to more complex pharmacophores. Its stability under various reaction conditions makes it an attractive intermediate for multi-step synthetic routes toward target molecules. Additionally, its solubility profile in common organic solvents enhances its applicability in medicinal chemistry workflows.

The synthesis of< strong> (2S)-2-(2,2,3,3-Tetramethylcyclopropyl)propan-1-ol involves several key steps that highlight modern synthetic strategies. Initial construction of the cyclopropyl scaffold can be achieved through ring-closing metathesis or intramolecular Friedel-Crafts alkylation reactions. Subsequent functionalization at the propan-1-ol position is typically carried out using chiral auxiliaries or catalysts to ensure high enantiomeric excess. Recent reports have demonstrated that biocatalytic methods employing engineered lipases can effectively introduce the stereocenter with minimal racemization.

The compound's utility extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemical research. The unique steric environment provided by the< strong> tetramethylcyclopropyl group can influence electronic properties and intermolecular interactions in designed materials. In agrochemicals, derivatives of this alcohol have shown potential as chiral auxiliaries in asymmetric hydrogenation processes used to produce herbicides and pesticides.

Ongoing research aims to further optimize synthetic routes to< strong> (2S)-2-(2,2,3,3-Tetramethylcyclopropyl)propan-1-ol, focusing on greener methodologies that reduce waste and energy consumption. Advances in flow chemistry have enabled continuous production processes that enhance scalability while maintaining high enantiomeric purity. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

The future prospects for this compound are promising as new applications emerge from interdisciplinary collaborations between organic chemists and biologists. Its versatility as a synthetic intermediate continues to drive interest among researchers seeking innovative solutions for complex molecular constructions. As our understanding of stereochemistry deepens, so too will the applications of< strong> (S)-configured alcohols like this one.